Cas no 101767-83-3 (1-Benzyl-3-(phenylsulfonyl)pyrrolidine)
101767-83-3 structure
Product Name:1-Benzyl-3-(phenylsulfonyl)pyrrolidine
CAS No:101767-83-3
MF:C17H19NO2S
MW:301.40326333046
CID:62253
PubChem ID:11808794
Update Time:2024-11-04
1-Benzyl-3-(phenylsulfonyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-(phenylsulfonyl)pyrrolidine
- 3-(benzenesulfonyl)-1-benzylpyrrolidine
- Pyrrolidine, 1-(phenylMethyl)-3-(phenylsulfonyl)-
- 1-(phenylmethyl)-3-(phenylsulfonyl)pyrrolidine
- DTXSID60473276
- FT-0765625
- OTTOUOKAVIJSMY-UHFFFAOYSA-N
- 101767-83-3
- SCHEMBL10800201
- DB-058667
-
- Inchi: 1S/C17H19NO2S/c19-21(20,16-9-5-2-6-10-16)17-11-12-18(14-17)13-15-7-3-1-4-8-15/h1-10,17H,11-14H2
- InChI Key: OTTOUOKAVIJSMY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1CN(CC2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 301.11377
- Monoisotopic Mass: 301.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.228
- Boiling Point: 469.6 °C at 760 mmHg
- Flash Point: 237.8 °C
- PSA: 37.38
- LogP: 3.75350
1-Benzyl-3-(phenylsulfonyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006135-1g |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 95% | 1g |
$357.00 | 2023-09-04 | |
| Chemenu | CM198040-1g |
1-benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM198040-1g |
1-benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 95% | 1g |
$385 | 2023-03-07 | |
| TRC | B016865-2.5mg |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 2.5mg |
$ 200.00 | 2022-06-07 | ||
| TRC | B016865-5mg |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 5mg |
$ 370.00 | 2022-06-07 | ||
| TRC | B016865-10mg |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 10mg |
$ 585.00 | 2022-06-07 | ||
| Cooke Chemical | BD1785948-1g |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine |
101767-83-3 | 95+% | 1g |
RMB 1960.00 | 2025-02-20 |
1-Benzyl-3-(phenylsulfonyl)pyrrolidine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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